3-(methylsulfonyl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide

• IUPAC Name: 3-methylsulfonyl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C11H16N2O3S2/c1-18(15,16)10-4-5-13(8-10)11(14)12-7-9-3-2-6-17-9/h2-3,6,10H,4-5,7-8H2,1H3,(H,12,14)
• InChI Key: FXFYXFSFVIHYBI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(C1)C(=O)NCC2=CC=CS2
• Molecular Formula: C11H16N2O3S2
• Molecular Weight: 288.4 g/mol

Description

3-(methylsulfonyl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide, also known as MTMP, is a molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. MTMP is a pyrrolidine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Ma et al. (2017) demonstrated the use of a related compound, ((2S,4R)-4-Hydroxy-N-(2-methylnaphthalen-1-yl)pyrrolidine-2-carboxamide (HMNPC), as a powerful ligand for Cu-catalyzed coupling of (hetero)aryl halides with sulfinic acid salts. This highlights its role in facilitating chemical reactions important in pharmaceuticals (Ma et al., 2017).
• Häusler (1986) explored the reaction of methyl 1-pyrroline-2-carboxylate with N,N'-Ditosylsulphur-diimide, leading to the synthesis of pyrrol-2-carboxylic acid derivatives. Such reactions are crucial for understanding and synthesizing new chemical entities (Häusler, 1986).

Polymer Chemistry

• Liu et al. (2013) synthesized new diamines containing pyridine and trifluoromethylphenyl groups, leading to the development of fluorinated polyamides containing pyridine and sulfone moieties. Such materials have applications in various industries due to their unique physical properties (Liu et al., 2013).

Biological and Medicinal Research

• Research on GDC-0449 (vismodegib), a molecule structurally related to 3-(methylsulfonyl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide, by Yue et al. (2011), provides insights into its absorption, distribution, metabolism, and excretion in rats and dogs. This kind of research is fundamental for developing new pharmaceuticals (Yue et al., 2011).
• Redda et al. (2011) synthesized substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide, evaluating them as anticancer agents. The study of such compounds contributes significantly to the development of new treatments for cancer (Redda et al., 2011).

Advanced Material Science

• Shockravi et al. (2009) focused on the preparation of new ortho-linked polyamide-imides bearing ether, sulfur, and trifluoromethyl linkages. This research contributes to the field of materials science, particularly in the development of novel polymers with specific properties (Shockravi et al., 2009).